Cas no 620-80-4 (Ethyl alpha-acetylcinnamate)

• Product Name: Ethyl alpha-acetylcinnamate
• CAS No: 620-80-4
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD00521137
• CID: 1028136
• PubChem ID: 5376216
• Update Time: 2025-04-20

Ethyl alpha-acetylcinnamate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-benzylidene-3-oxobutanoate
• Ethyl2-benzylideneacetoacetate
• 2-Acetyl-3-phenylacrylic acid ethyl ester
• 3-oxo-2-(phenylmethylene)Butanoic acid ethyl ester
• Ethyl (2Z)-3-oxo-2-(phenylmethylidene)butanoate
• 2-Acetyl-3-phenylpropenoic acid ethyl ester
• 2-Benzylidene-3-oxobutanoic acid ethyl ester
• 2-Benzylidene-3-oxobutyric acid ethyl ester
• 2-benzylideneacetoacetic acid ethyl ester
• ethyl acetobenzylidene acetate
• Ethyl .alpha.-acetylcinnamate
• Ethyl 2-benzylideneacetoacetate
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (E)-
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (Z)-
• AK100080
• NCIOpen2_003339
• AYZGINZXVVKWKV-UHFFFAOYSA-N
• ethyl 2-benzylidene-3-oxo-butanoate
• Ethyl alpha-acetylcinnamate
• 620-80-4
• 7GF90UOL9N
• ETHYL .ALPHA.-ACETYLCINNAMATE, (E)-
• FEMA No. 4597
• CINNAMIC ACID, .ALPHA.-ACETYL-, ETHYL ESTER, (E)-
• Ethyl (2E)-2-acetyl-3-phenyl-2-propenoate #
• UNII-7GF90UOL9N
• alpha-Acetylcinnamic acid ethyl ester
• (E)-Cinnamyl 3-oxobutanoate
• Ethyl2-benzylidene-3-oxobutanoate
• AKOS003622040
• FEMA No. 4597, E-
• (E)-ethyl alpha-acetylcinnamate
• A8586
• CS-W022652
• Cinnamic acid, .alpha.-acetyl-, ethyl ester
• 15802-62-7
• NSC-68527
• DTXSID101337851
• ethyl (E)-2-benzylidene-3-oxobutanoate
• Q27254506
• SCHEMBL12913257
• UNII-2B50D0O5PD
• Cinnamic acid, alpha-acetyl-, ethyl ester
• Cinnamic acid, alpha-acetyl-, ethyl ester, (E)-
• MFCD00521137
• CS-17399
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (2E)-
• (E)-ethyl 2-benzylidene-3-oxobutanoate
• Ethyl alpha-acetylcinnamate, (E)-
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester
• ethyl (2E)-2-benzylidene-3-oxobutanoate
• 2B50D0O5PD
• S10457
• ethyl (z)-2-benzylidene-3-oxobutanoate

• MDL： MFCD00521137
• Inchi： 1S/C13H14O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3/b12-9+
• InChI Key： AYZGINZXVVKWKV-FMIVXFBMSA-N
• SMILES： O(CC)C(/C(/C(C)=O)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1367 (rough estimate)
• Melting Point: 60.5°C
• Boiling Point: 296°C at 760 mmHg
• Flash Point: 111.9°C
• Refractive Index: 1.5090 (estimate)
• PSA: 43.37000
• LogP: 2.22210
• FEMA: 4597 | ETHYL ALPHA-ACETYLCINNAMATE
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl alpha-acetylcinnamate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)